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Compound of Interest

Compound Name: Descarboxyl Levofloxacin
CAS No.: 178964-53-9
Cat. No.: B1670107

Get Quote

Abstract: This technical guide provides an in-depth analysis of Descarboxyl Levofloxacin, a
notable degradation product and impurity of the broad-spectrum antibiotic, Levofloxacin. For
researchers, scientists, and professionals in drug development and quality control,
understanding the properties and analytical methodologies for such impurities is paramount for
ensuring pharmaceutical safety and efficacy. This document details the core identification,
physicochemical properties, a patented synthesis protocol, and modern analytical techniques
for the characterization and quantification of Descarboxyl Levofloxacin. It aims to serve as a
vital resource, grounded in scientific integrity and supported by authoritative references.

Section 1: Introduction to Levofloxacin and its
Related Compounds

Overview of Levofloxacin: Mechanism of Action and
Therapeutic Use
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Levofloxacin is a synthetic, broad-spectrum antibacterial agent belonging to the fluoroquinolone
class.[1][2] It is the S-(-)-isomer of the racemic drug substance ofloxacin and is generally twice
as potent.[3] Its mechanism of action involves the inhibition of two critical bacterial enzymes:
DNA gyrase and topoisomerase IV.[2][4] These enzymes are essential for bacterial DNA
replication, transcription, repair, and recombination, and their inhibition ultimately leads to
bacterial cell death.[2] Levofloxacin is widely used to treat a variety of bacterial infections,
including respiratory tract infections, urinary tract infections, and skin infections, due to its
activity against both Gram-positive and Gram-negative bacteria.[2][3]

The Importance of Impurity Profiling

In pharmaceutical manufacturing, the identification and control of impurities are critical for
ensuring the safety and quality of the final drug product. Degradation products, such as
Descarboxyl Levofloxacin, can arise during synthesis, storage, or formulation.[5][6]
Regulatory bodies mandate strict limits on these impurities, as they may lack therapeutic
efficacy or, in some cases, exhibit toxicity. Therefore, robust analytical methods are required to
detect, quantify, and control these related substances.[7][8]

Introduction to Descarboxyl Levofloxacin

Descarboxyl Levofloxacin is a known degradation product of Levofloxacin, formed through
the loss of the carboxylic acid group.[5][9][10] This structural modification significantly alters the
molecule's properties. The carboxylic acid moiety is crucial for the antibacterial activity of
fluoroquinolones, as it is involved in binding to the DNA gyrase enzyme complex.[11]
Consequently, the absence of this group in Descarboxyl Levofloxacin is expected to lead to a
significant loss of antibacterial efficacy. It is identified as "Levofloxacin EP Impurity E" in the
European Pharmacopoeia.[12]

Section 2: Core Identification and Physicochemical

Properties
Chemical Identity

e Chemical Name: (S)-9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-2,3-dihydro-7H-[5]
[7]oxazino[2,3,4-ijJquinolin-7-one[10]

« Common Synonyms: Decarboxy Levofloxacin, Levofloxacin Impurity E[9][12]
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« CAS Number: 178964-53-9[9][12][13][14][15]

e Molecular Formula: C17H20FN3O2[9][12][14]

e Molecular Weight: 317.36 g/mol [9][12][14]
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Figure 1. Comparison of Levofloxacin (left) and Descarboxyl Levofloxacin (right), highlighting
the removal of the carboxylic acid group at position 6.

Physicochemical Properties
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Property Value Source(s)

Appearance Off-White to Light Yellow Solid [9][10]

Melting Point 154-158°C [9]

Boiling Point (Predicted) 501.1 £ 50.0 °C [9]

Density (Predicted) 1.35+ 0.1 g/cm3 9]

pKa (Predicted) 7.37+£0.42 [9]

LogP (Predicted) 1.6 [12]

Solubility Ch.loroform (Slightly), Methanol ]
(Slightly)

Storage Temperature Refrigerator or Freezer (-20°C)  [9][14]

Section 3: Synthesis and Isolation

The availability of pure Descarboxyl Levofloxacin as a reference standard is essential for
accurate analytical quantification. It can be prepared through controlled degradation of the
parent drug.

Synthetic Protocol via Acid-Catalyzed Decarboxylation

A patented method describes the synthesis of Descarboxyl Levofloxacin from Levofloxacin
under high temperature and pressure.[16] This process forces the removal of the thermally
stable carboxylic acid group.

Rationale: The use of hydrochloric acid catalyzes the decarboxylation reaction. High
temperature and pressure provide the necessary energy to overcome the activation barrier for
this transformation. The subsequent recrystallization step using an ethanol/acetone solvent
system is designed to purify the final product by removing unreacted starting material and any
side products.[16]

Step-by-Step Methodology:[16]
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e Reaction Setup: Mix Levofloxacin (0.03 mol) with 1000 mL of 1 mol/L hydrochloric acid in a
pressure-resistant reaction vessel.

 Dissolution: Stir the mixture at 60-80°C to achieve complete dissolution.

o Decarboxylation Reaction: Heat the sealed vessel to 120°C under a pressure of 0.3 MPa
and maintain these conditions for 50 hours.

e Solvent Removal: After the reaction, cool the vessel and evaporate the reaction solution to
dryness in a water bath at 100°C to remove water and all HCI.

 Purification: Recrystallize the resulting residue using a mixed solvent of ethanol and acetone
(2:1 volume ratio) to yield purified Descarboxyl Levofloxacin. The patent reports a purity of
99.5% with this method.

Visualization of Synthetic Workflow
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Synthesis Protocol
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Caption: Workflow for the synthesis of Descarboxyl Levofloxacin.

Section 4: Analytical Methodologies

Accurate detection and quantification of Descarboxyl Levofloxacin require sensitive and

specific analytical methods, primarily based on chromatography and mass spectrometry.

High-Performance Liquid Chromatography (HPLC)
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Reverse-phase HPLC is the standard technique for separating Levofloxacin from its impurities.
[B][17][18]

Rationale for Method Choices: A C18 column is used due to its hydrophobic stationary phase,
which effectively retains and separates the moderately polar Levofloxacin and its related
compounds.[17][18] The mobile phase typically consists of an agueous buffer and an organic
modifier (like acetonitrile or methanol). The buffer's pH is critical; a slightly acidic pH (e.g., pH
3.5) ensures that the residual amine groups are protonated, leading to better peak shapes.[19]
UV detection is suitable as the core quinolone structure possesses a strong chromophore.[17]

Exemplary HPLC Protocol for Impurity Profiling: (This protocol is a synthesis of typical
conditions described in the literature for Levofloxacin impurity analysis)[17][18][19]

» System: High-Performance Liquid Chromatography system with UV-Vis Detector.

e Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um packing).[17]

e Mobile Phase A: 0.1% Ammonium acetate in water, adjusted to pH 3.5 with formic acid.[19]
» Mobile Phase B: Acetonitrile.[19]

» Gradient Elution: A gradient program starting with a high percentage of Mobile Phase A and
gradually increasing the percentage of Mobile Phase B is typically used to resolve early-
eluting polar impurities and later-eluting non-polar impurities.

e Flow Rate: 0.7 - 1.0 mL/min.[17][18]
e Column Temperature: 40-45°C.[17][19]
o Detection Wavelength: 290-340 nm.[5][17]

e Injection Volume: 20-25 uL.[17]

Spectroscopic Characterization

LC-MS is a powerful tool for the unambiguous identification of impurities.[7][19] In positive ion
electrospray ionization (ESI+), Descarboxyl Levofloxacin is expected to show a protonated
molecular ion [M+H]* at an m/z of approximately 318.2.[19] This is a key diagnostic feature,
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distinguishing it from Levofloxacin ([M+H]* at m/z 362.1).[20][21] Tandem MS (MS/MS) can be
used to further confirm the structure by analyzing fragmentation patterns. A common
fragmentation for Levofloxacin involves the loss of COz (44 Da) from the carboxylic acid,
yielding a fragment at m/z 318.[21] The mass spectrum of Descarboxyl Levofloxacin would
be expected to resemble the MS/MS spectrum of Levofloxacin's m/z 318 fragment.

1H and 13C NMR spectroscopy are definitive methods for structural elucidation. The most
significant difference in the NMR spectra between Levofloxacin and Descarboxyl
Levofloxacin would be:

* 1H NMR: The disappearance of the characteristic singlet proton on the C6-carbon (typically
around 8.5-9.0 ppm in Levofloxacin). Instead, a new aromatic proton signal would appear at
a higher field (e.g., 6.5-7.5 ppm), coupled to the adjacent fluorine atom.

e 13C NMR: The absence of the carboxyl carbon signal (typically around 165-175 ppm in
Levofloxacin).

Visualization of Analytical Workflow
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Caption: Workflow for the analysis of Descarboxyl Levofloxacin.

Section 5: Biol
Biological Activ

ogical and Toxicological Profile
ity

The carboxylic acid group at the C-6 position is a well-established pharmacophore for the

antibacterial activity of fluo

roquinolones. It is essential for binding to the bacterial DNA gyrase

enzyme.[11] The removal of this group in Descarboxyl Levofloxacin results in a significant

reduction or complete loss

of its intended antibacterial activity.[22] While direct studies on the

antibacterial potency of Descarboxyl Levofloxacin are not widely published, its structural

analogue, Descarboxyl Ciprofloxacin, has been shown to be devoid of antibacterial activity.

Toxicological Assessment
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Impurities in pharmaceutical products must be assessed for potential toxicity. While specific
toxicological data for Descarboxyl Levofloxacin is limited in publicly available literature, it has
been evaluated for genotoxicity. Studies using a modified Ames test and a chromosomal
aberration test concluded that Descarboxyl Levofloxacin could be controlled as a non-
genotoxic impurity.[22] This information is crucial for setting acceptable limits for this impurity in
Levofloxacin drug products according to regulatory guidelines such as those from the
International Council for Harmonisation (ICH).

Section 6: Conclusion

Descarboxyl Levofloxacin (CAS: 178964-53-9) is a critical process impurity and degradation
product of Levofloxacin. Its formation involves the removal of the essential carboxylic acid
moiety, leading to a loss of antibacterial efficacy. This guide has provided a comprehensive
overview of its core properties, a detailed synthetic protocol for its preparation as a reference
standard, and a robust analytical workflow for its identification and quantification using modern
chromatographic and spectroscopic techniques. For scientists in pharmaceutical development
and quality assurance, a thorough understanding and rigorous control of this and other
impurities are fundamental to guaranteeing the safety, quality, and efficacy of Levofloxacin
formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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